Cas no 1805569-91-8 (2-Bromo-6-trifluoromethoxy-4-(trifluoromethylthio)aniline)

• Product Name: 2-Bromo-6-trifluoromethoxy-4-(trifluoromethylthio)aniline
• CAS No: 1805569-91-8
• MF: C₈H₄BrF₆NOS
• MW: 356.082880973816
• CID: 4977694
• Update Time: 2025-10-29

2-Bromo-6-trifluoromethoxy-4-(trifluoromethylthio)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-trifluoromethoxy-4-(trifluoromethylthio)aniline

• Inchi： 1S/C8H4BrF6NOS/c9-4-1-3(18-8(13,14)15)2-5(6(4)16)17-7(10,11)12/h1-2H,16H2
• InChI Key： HYQDQOOUPCRUQT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1N)OC(F)(F)F)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 4.8
• Topological Polar Surface Area: 60.6

Additional information on 2-Bromo-6-trifluoromethoxy-4-(trifluoromethylthio)aniline

Introduction to 2-Bromo-6-trifluoromethoxy-4-(trifluoromethylthio)aniline (CAS No. 1805569-91-8)

2-Bromo-6-trifluoromethoxy-4-(trifluoromethylthio)aniline, identified by its Chemical Abstracts Service (CAS) number 1805569-91-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aniline derivatives, characterized by its complex aromatic structure and multiple substituents that contribute to its unique chemical properties. The presence of bromine, trifluoromethoxy, and trifluoromethylthio functional groups makes this molecule a versatile intermediate in the synthesis of various bioactive molecules.

The structural features of 2-Bromo-6-trifluoromethoxy-4-(trifluoromethylthio)aniline make it a valuable building block in the development of novel pharmaceutical agents. The bromine atom provides a reactive site for further functionalization, while the trifluoromethoxy and trifluoromethylthio groups introduce electronic and steric effects that can influence the compound's biological activity. These properties have made it a subject of interest in the design of inhibitors, agonists, and other therapeutic compounds targeting various disease mechanisms.

In recent years, there has been growing interest in the development of fluorinated anilines due to their enhanced metabolic stability and improved binding affinity to biological targets. Studies have demonstrated that fluorine atoms can modulate the electronic distribution in molecules, leading to more potent and selective pharmacological effects. The compound 2-Bromo-6-trifluoromethoxy-4-(trifluoromethylthio)aniline exemplifies this trend, as its multifluorinated structure suggests potential applications in drug discovery.

One of the most compelling aspects of 2-Bromo-6-trifluoromethoxy-4-(trifluoromethylthio)aniline is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to develop treatments that can modulate these pathways effectively. The bromine substituent in 2-Bromo-6-trifluoromethoxy-4-(trifluoromethylthio)aniline allows for further derivatization into more complex kinase inhibitors, making it a valuable tool in medicinal chemistry.

The trifluoromethoxy group is another key feature that contributes to the biological activity of this compound. This group is known to enhance lipophilicity and metabolic stability, which are critical factors for drug candidates. Additionally, the trifluoromethylthio group introduces sulfur into the molecule, which can participate in hydrogen bonding interactions with biological targets. These interactions can improve binding affinity and selectivity, making 2-Bromo-6-trifluoromethoxy-4-(trifluoromethylthio)aniline a promising candidate for further pharmacological exploration.

Recent research has also explored the use of 2-Bromo-6-trifluoromethoxy-4-(trifluoromethylthio)aniline in the development of antiviral agents. Viruses often rely on host cell machinery for replication, and inhibiting these processes can lead to effective antiviral therapies. The structural complexity of this compound suggests that it may interfere with viral enzymes or receptors involved in infection and replication. Further studies are needed to fully elucidate its potential applications in antiviral drug discovery.

The synthesis of 2-Bromo-6-trifluoromethoxy-4-(trifluoromethylthio)aniline involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include bromination of pre-existing aromatic compounds followed by nucleophilic substitution reactions with trifluoromethoxy and trifluoromethylthio groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce these functional groups efficiently.

The chemical properties of this compound make it suitable for various spectroscopic and analytical techniques used in drug characterization. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for confirming the structure and purity of 2-Bromo-6-trifluoromethoxy-4-(trifluoromethylthio)aniline. Additionally, mass spectrometry (MS) can provide information about molecular weight and fragmentation patterns, which are essential for understanding its reactivity and potential degradation pathways.

In conclusion, 2-Bromo-6-trifluoromethoxy-4-(trifluoromethylthio)aniline (CAS No. 1805569-91-8) is a multifunctional organic compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for fluorinated anilines, compounds like this one will remain at the forefront of drug discovery efforts.